Cas no 58921-31-6 (4-chloro-3,5-dimethyl-1H-Pyrrole-2-carboxylic acid ethyl ester)

• Product Name: 4-chloro-3,5-dimethyl-1H-Pyrrole-2-carboxylic acid ethyl ester
• CAS No: 58921-31-6
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 1114529
• PubChem ID: 143584
• Update Time: 2025-04-20

4-chloro-3,5-dimethyl-1H-Pyrrole-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3,5-dimethyl-1H-Pyrrole-2-carboxylic acid ethyl ester
• ethyl 4-chloro-3,5-dimethyl-1H-pyrrole-2-carboxylate
• Ethyl 4-chloro-3,5-dimethylpyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid, 4-chloro-3,5-dimethyl, ethyl ester
• Pyrrole-2-carboxylic acid, 3,5-dimethyl-4-chloro-, ethyl ester
• RNGKOJHPUXPCRV-UHFFFAOYSA-N
• DTXSID50207668
• AKOS020023624
• SCHEMBL3036660
• 58921-31-6
• DB-308018

• Inchi： 1S/C9H12ClNO2/c1-4-13-9(12)8-5(2)7(10)6(3)11-8/h11H,4H2,1-3H3
• InChI Key： RNGKOJHPUXPCRV-UHFFFAOYSA-N
• SMILES： ClC1=C(C)NC(C(=O)OCC)=C1C

Computed Properties

• Exact Mass: 201.05576
• Monoisotopic Mass: 201.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.209
• Boiling Point: 308.9°C at 760 mmHg
• Flash Point: 140.6°C
• Refractive Index: 1.531
• PSA: 42.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives